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Compound of Interest

Compound Name: Di-o-tolyl Methylphosphonate
CAS No.: 60146-72-7
Cat. No.: B1597295
Get Quote
. J

Part 1: Executive Summary & Regulatory
Compliance
Scope and Application

This application note details the synthesis of Di-o-cresyl methylphosphonate (CAS: N/A for
specific isomer, generic Alkyl/Aryl Phosphonate) starting from Methylphosphonic acid (MPA).
This protocol is designed for researchers in materials science (flame retardants, lubricant
additives) and medicinal chemistry (isostere modeling).

The method utilizes an in situ activation strategy, converting MPA to methylphosphonic
dichloride (MPDC) followed by immediate esterification. This "one-pot" approach minimizes
exposure to the hydrolytically unstable and highly regulated MPDC intermediate.

Critical Regulatory Notice (CWC Schedule 2)

WARNING: The starting material (Methylphosphonic acid) and the intermediate
(Methylphosphonic dichloride) are Schedule 2 substances under the Chemical Weapons
Convention (CWC).
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e Schedule 2B (Precursors): Methylphosphonic dichloride (CAS 676-97-1).[1]
e Schedule 2B (Precursors): Methylphosphonic acid (CAS 993-13-5).[2]
Compliance Requirements:

o Declaration: Facilities producing, processing, or consuming these chemicals above threshold
guantities (1 kg - 100 kg depending on country/activity) must declare activities to their
National Authority (e.g., CWC NA, BIS in USA).

 Verification: Subject to on-site inspection by the OPCW.

o Transfer: Export/Import is strictly controlled and limited to States Parties to the CWC.

Safety Profile

 MPDC: Reacts violently with water to release HCl and MPA. Corrosive and toxic by
inhalation.

o 0-Cresol: Toxic, corrosive, and readily absorbed through skin.

» Engineering Controls: All operations must be performed in a certified chemical fume hood
with a scrubber or trap for acidic gases (

Part 2: Scientific Rationale & Reaction Strategy
The Chemical Challenge

Direct esterification of phosphonic acids (
) with phenols is thermodynamically unfavorable compared to carboxylic acids due to the high
stability of the P=0 bond and the poor nucleophilicity of phenols. Standard Fischer

esterification conditions (acid catalyst + heat) often fail or result in low yields due to equilibrium
limitations and the difficulty of removing water from high-boiling phenols.

The Solution: The Acid Chloride Route
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To drive the reaction to completion, the phosphonic acid is activated into an electrophilic
species. We utilize Thionyl Chloride (

) to convert MPA into Methylphosphonic dichloride (MPDC). The MPDC then undergoes

nucleophilic attack by the phenoxide (generated in situ via base), forming the P-O-Aryl bond
irreversibly.

Reaction Scheme:
e Activation:

o Esterification:

Mechanistic Diagram
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Figure 1: Reaction pathway converting MPA to the diester via the dichloride intermediate.

Part 3: Detailed Experimental Protocol
Materials & Reagents|[3]
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Reagent MW ( g/mol) Equiv.[3] Role Notes
) Hygroscopic
Methylphosphoni )
) 96.02 1.0 Substrate solid. Dry before
¢ Acid
use.[4]

Excess required.
Thionyl Chloride 118.97 3.0 Activator Distilled
preferred.

Slight excess to

o-Cresol 108.14 2.1 Nucleophile ensure diester
formation.
) ) Must be
Triethylamine
101.19 2.2 Base anhydrous (store
(Et3N)
over KOH).
Dichloromethane Reaction solvent.
- Solvent Anhydrous.[4]
(DCM) [4][5]
Alternative high-
Toluene - Solvent Anhydrous.[4]

boiling solvent.

Step-by-Step Procedure
Phase 1: Activation (Synthesis of MPDC)

Goal: Convert Schedule 2 acid to Schedule 2 chloride completely.

e Setup: Equip a 250 mL 3-neck Round Bottom Flask (RBF) with a magnetic stir bar, a reflux
condenser, an addition funnel, and a nitrogen inlet. Connect the condenser outlet to a caustic
scrubber (NaOH solution) to trap

and
gas.

¢ Loading: Charge the RBF with Methylphosphonic acid (10.0 mmol).
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» Addition: Add Thionyl Chloride (30.0 mmol) dropwise via the addition funnel at room
temperature.

o Note: The reaction is endothermic initially but evolves gas.
o Reflux: Heat the mixture to reflux (75°C) for 2—3 hours.

o Checkpoint: The solution should become clear and homogeneous. Gas evolution should
cease.

o Concentration: Remove excess

under reduced pressure (vacuum manifold) or by distillation.

o Critical Safety: The residue is Methylphosphonic dichloride.[1][5][6] Do not expose to
air/moisture.[2] Proceed immediately to Phase 2 in the same vessel if possible.

Phase 2: Esterification

Goal: Coupling with o-Cresol.

¢ Solvation: Redissolve the crude MPDC residue in anhydrous DCM (20 mL) under nitrogen.
Cool to 0°C in an ice bath.

o Reagent Prep: In a separate flask, mix 0-Cresol (21.0 mmol) and Triethylamine (22.0 mmol)
in DCM (10 mL).

¢ Addition: Add the Phenol/Base mixture dropwise to the MPDC solution over 30 minutes,
maintaining temperature < 5°C.

o Observation: A white precipitate (Triethylamine Hydrochloride) will form immediately.
e Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours.

o Optional: For sterically hindered phenols, refluxing in Toluene instead of DCM may be
required for 12 hours.

Phase 3: Work-up & Purification[7]
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« Filtration: Filter off the precipitated amine salts. Wash the filter cake with cold DCM.
e Washing: Transfer filtrate to a separatory funnel. Wash sequentially with:

o 1x Water (removes residual salts)

o 2Xx 5% NaOH (removes unreacted o-cresol)

o 1x Brine
e Drying: Dry organic layer over anhydrous

, filter, and concentrate in vacuo.

« Purification:
o Distillation: High vacuum distillation (0.1 mmHg) is preferred for high purity.
o Chromatography: Silica gel, eluting with Hexane:Ethyl Acetate (gradient 90:10 to 70:30).

Part 4: Analytical Validation
Expected Data

Technique Parameter Expected Result Interpretation
Shift ( Distinct from Acid
31P NMR +18 to +22 ppm (+30 ppm) and
) Chloride (+45 ppm).
Characteristic doublet
1H NMR Methyl-P 1.5-1.8 ppm (d, _
J=17H2) due to H-P coupling.
Multiplets
1H NMR Aryl Region 6.8 - 7.3 ppm corresponding to o-
cresol ring.
Molecular ion for
GC-MS M+ Peak 276 m/z
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Troubleshooting Guide

Problem Probable Cause Solution

) ) Ensure all glassware is oven-
Low Yield Hydrolysis of MPDC ]
dried; use anhydrous solvents.

0-Cresol is sterically hindered
) o at the ortho position. Increase
Incomplete Reaction Steric Hindrance )
temp (reflux in Toluene) or

reaction time.

_ Increase the number of NaOH
Residual Phenol Poor Work-up ] ]
washes during extraction.

Ensure >2.0 equivalents of
Mono-ester Formation Insufficient Base base are used to scavenge all
HCI.

Part 5: Workflow Visualization
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Figure 2: Operational workflow for the synthesis of Di-o-cresyl methylphosphonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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